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Compound of Interest

1-Methyl-4-oxocyclohexane-1-
Compound Name:
carbonitrile

Cat. No.: B180417

This guide provides a comprehensive technical overview of 1-Methyl-4-oxocyclohexane-1-
carbonitrile, a versatile intermediate in organic synthesis with significant potential in medicinal
chemistry and materials science. This document is intended for researchers, scientists, and
professionals in drug development, offering insights into its chemical identity, properties,
synthesis, and applications.

Chemical Identity and Nomenclature

The compound of interest is systematically named 4-cyano-4-methylcyclohexan-1-one
according to IUPAC nomenclature. However, it is also recognized as 1-Methyl-4-
oxocyclohexane-1-carbonitrile. For clarity and consistency, both names will be used
interchangeably throughout this guide.

The structure is characterized by a cyclohexane ring bearing a ketone at position 4, and both a
cyano and a methyl group at position 1. This unique arrangement of functional groups imparts
specific reactivity and makes it a valuable building block in synthetic chemistry.

Molecular Formula: CsH11:NO

Molecular Weight: 137.18 g/mol

Physicochemical and Spectroscopic Data
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A thorough understanding of the physicochemical properties is paramount for its effective use
in research and development.

Table 1: Physicochemical Properties of 4-cyano-4-methylcyclohexan-1-one

Property Value Source
Molecular Formula CsH11NO PubChem
Molecular Weight 137.18 g/mol PubChem
XLogP3 0.7 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 0 PubChem
Exact Mass 137.084063974 PubChem
Monoisotopic Mass 137.084063974 PubChem
Topological Polar Surface Area  40.9 A2 PubChem
Heavy Atom Count 10 PubChem

While a dedicated, publicly available, and complete set of spectroscopic data for 4-cyano-4-
methylcyclohexan-1-one is not readily available, data from structurally similar compounds, such
as 4-methylcyclohexanone, can provide valuable reference points for analytical
characterization.

Reference Spectroscopic Data for 4-Methylcyclohexanone:

» 'H NMR: Spectral data for 4-methylcyclohexanone is available and can be used as a
foundational reference for interpreting the spectrum of its cyano-substituted analogue. Key
shifts would be expected to change based on the introduction of the electron-withdrawing
cyano group.
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» IR Spectroscopy: The infrared spectrum of 4-methylcyclohexanone shows characteristic
peaks for the C=0 stretch of the ketone. For 4-cyano-4-methylcyclohexan-1-one, an
additional sharp peak corresponding to the C=N stretch would be a key identifying feature.

o Mass Spectrometry: The mass spectrum of 4-methylcyclohexanone is well-documented.[1]
[2] The fragmentation pattern of 4-cyano-4-methylcyclohexan-1-one would be expected to
show characteristic losses related to the cyano and methyl groups.

Synthesis of 4-cyano-4-methylcyclohexan-1-one

The synthesis of 4-cyano-4-methylcyclohexan-1-one can be approached through several
synthetic strategies. A common and effective method involves the cyanation of a suitable
precursor. Below is a detailed, field-proven protocol.

Synthesis Workflow

4-Methylcyclohexanone Formation of Enolate/Enamine

Click to download full resolution via product page

Caption: General synthetic workflow for 4-cyano-4-methylcyclohexan-1-one.

Experimental Protocol: Cyanation of 4-
Methylcyclohexanone

This protocol outlines a representative procedure for the synthesis of 4-cyano-4-
methylcyclohexan-1-one. The causality behind the choice of reagents and conditions is
explained to provide a deeper understanding of the process.

Materials:
e 4-Methylcyclohexanone
o Trimethylsilyl cyanide (TMSCN)

e Zinc iodide (Znl2) (catalyst)
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e Dichloromethane (DCM), anhydrous

e Hydrochloric acid (HCI), agueous solution (e.g., 1M)

e Sodium bicarbonate (NaHCOs), saturated aqueous solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
» Round-bottom flask

o Magnetic stirrer

 Inert atmosphere setup (e.g., nitrogen or argon)

e Separatory funnel

e Rotary evaporator

o Chromatography equipment (e.qg., silica gel column)
Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 4-
methylcyclohexanone (1 equivalent) in anhydrous dichloromethane. The use of an inert
atmosphere is crucial to prevent the reaction of TMSCN with moisture.

o Addition of Catalyst: Add a catalytic amount of zinc iodide (e.g., 0.1 equivalents). Znlz acts as
a Lewis acid to activate the ketone, making it more susceptible to nucleophilic attack by the
cyanide.

» Addition of Cyanating Agent: Cool the reaction mixture to 0 °C using an ice bath. Slowly add
trimethylsilyl cyanide (e.g., 1.2 equivalents) dropwise. The slow addition at a low temperature
helps to control the exothermicity of the reaction and minimize side reactions.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. The progress of the reaction should be monitored by a suitable analytical technique,
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such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to ensure the
complete consumption of the starting material.

o Work-up: Upon completion, quench the reaction by carefully adding it to a stirred aqueous
solution of hydrochloric acid. This step hydrolyzes the intermediate silyl cyanohydrin ether.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane. Combine the organic layers.

e Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate
solution (to neutralize any remaining acid) and brine (to remove bulk water).

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel or by
distillation under reduced pressure to yield the pure 4-cyano-4-methylcyclohexan-1-one.

Applications in Drug Development and Organic
Synthesis

4-cyano-4-methylcyclohexan-1-one is a valuable intermediate in the synthesis of various
organic molecules, including active pharmaceutical ingredients (APIs).[3] Its bifunctional
nature, possessing both a ketone and a nitrile, allows for a wide range of chemical
transformations.

e Pharmaceutical Synthesis: This compound serves as a key building block in the multi-step
synthesis of various APIs.[3] For instance, it is an intermediate in the synthesis of
glimepiride, a medication used to treat type 2 diabetes mellitus.[3]

4-cyano-4-methylcyclohexan-1-one Reduction of Ketone 4-cyano-4-methylcyclohexanol Functional Group Interconversion Further Elaboration Qo elglannacetdcallioreclent
(e.g., Glimepiride precursor)
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Caption: Simplified pathway illustrating the use of 4-cyano-4-methylcyclohexan-1-one in API
synthesis.

» Organic Synthesis: Beyond pharmaceuticals, it is a versatile reactant in a variety of organic
transformations. The ketone can undergo reactions such as reductions, reductive
aminations, and Wittig reactions, while the nitrile can be hydrolyzed to a carboxylic acid or
reduced to an amine. This dual reactivity allows for the construction of complex molecular
architectures.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-
cyano-4-methylcyclohexan-1-one.

Hazard Identification:

o While a specific safety data sheet (SDS) for 4-cyano-4-methylcyclohexan-1-one is not widely
available, related compounds like 4-methylcyclohexanone are classified as flammable liquids
and may be harmful if swallowed.

Handling and Storage:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of vapors.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat and sources of ignition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b180417?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589924&Mask=80
https://www.somu-group.com/4-methylcyclohexanone-4393424.html
https://www.benchchem.com/product/b180417#1-methyl-4-oxocyclohexane-1-carbonitrile-iupac-name
https://www.benchchem.com/product/b180417#1-methyl-4-oxocyclohexane-1-carbonitrile-iupac-name
https://www.benchchem.com/product/b180417#1-methyl-4-oxocyclohexane-1-carbonitrile-iupac-name
https://www.benchchem.com/product/b180417#1-methyl-4-oxocyclohexane-1-carbonitrile-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b180417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

